Cas no 1841079-90-0 (1,3-Dichloro-7-iodoisoquinoline)

1,3-Dichloro-7-iodoisoquinoline structure
1841079-90-0 structure
Product Name:1,3-Dichloro-7-iodoisoquinoline
CAS No:1841079-90-0
MF:C9H4Cl2IN
MW:323.945232391357
CID:4821731
PubChem ID:118577022
Update Time:2025-09-22

1,3-Dichloro-7-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1,3-dichloro-7-iodoisoquinoline
    • ClC1=NC(=CC2=CC=C(C=C12)I)Cl
    • 1,3-Dichloro-7-iodoisoquinoline
    • Inchi: 1S/C9H4Cl2IN/c10-8-3-5-1-2-6(12)4-7(5)9(11)13-8/h1-4H
    • InChI Key: KMNZRWSRRAYMBD-UHFFFAOYSA-N
    • SMILES: IC1C=CC2C=C(N=C(C=2C=1)Cl)Cl

Computed Properties

  • Exact Mass: 322.87655g/mol
  • Monoisotopic Mass: 322.87655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 12.9

1,3-Dichloro-7-iodoisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189009709-1g
1,3-Dichloro-7-iodoisoquinoline
1841079-90-0 95%
1g
$442.38 2023-09-02
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